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Compound of Interest

Compound Name: Fanetizole

Cat. No.: B1215343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive technical framework for conducting

solubility and stability testing of Fanetizole. Due to the limited availability of specific

experimental data for Fanetizole in publicly accessible literature, this guide presents

generalized protocols and best practices based on regulatory guidelines and common

pharmaceutical development procedures. Researchers are advised to adapt these

methodologies to their specific laboratory conditions and analytical capabilities.

Introduction to Fanetizole
Fanetizole is a compound that has been investigated for its immunoregulating activity.[1] As

with any active pharmaceutical ingredient (API), a thorough understanding of its

physicochemical properties, particularly solubility and stability, is paramount for the

development of a safe, effective, and stable pharmaceutical product. This guide outlines the

essential studies required to characterize the solubility and stability profile of Fanetizole, in

alignment with the standards expected by regulatory bodies such as the International Council

for Harmonisation (ICH).

Physicochemical Properties of Fanetizole
A summary of the known physicochemical properties of Fanetizole is presented in the table

below. This information is fundamental for the design of subsequent experiments.
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Property Value

Chemical Name
4-Phenyl-N-(2-phenylethyl)-1,3-thiazol-2-

amine[1]

CAS Number 79069-94-6[1]

Molecular Formula C₁₇H₁₆N₂S[1]

Molecular Weight 280.39 g/mol [1]

Appearance Solid powder[2]

Solubility Testing
The solubility of an API is a critical determinant of its bioavailability and plays a crucial role in

formulation development. Determining the solubility of Fanetizole in a variety of solvents and

pH conditions is an essential first step.

Quantitative Solubility Data
The following table should be used to record the experimentally determined solubility of

Fanetizole in various pharmaceutically relevant solvents at controlled temperatures. It is

recommended to test solubility at both ambient temperature (e.g., 25 °C) and refrigerated

temperature (e.g., 4 °C).
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Solvent / Medium Temperature (°C) Solubility (mg/mL) Method of Analysis

Purified Water HPLC-UV

0.1 M HCl (pH 1.2) HPLC-UV

Acetate Buffer (pH

4.5)
HPLC-UV

Phosphate Buffer (pH

6.8)
HPLC-UV

Phosphate Buffer (pH

7.4)
HPLC-UV

Ethanol HPLC-UV

Propylene Glycol HPLC-UV

Polyethylene Glycol

400
HPLC-UV

Dimethyl Sulfoxide

(DMSO)
HPLC-UV

Note: Fanetizole mesylate has been reported to be soluble in DMSO.

Experimental Protocol for Equilibrium Solubility
Determination
This protocol describes a general method for determining the equilibrium solubility of a

compound.

Objective: To determine the saturation solubility of Fanetizole in various solvents.

Materials:

Fanetizole API

Selected solvents (as listed in the table above)
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Vials with screw caps

Orbital shaker or rotator with temperature control

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE or PVDF)

High-Performance Liquid Chromatography (HPLC) system with UV detector

Analytical balance

Volumetric flasks and pipettes

Procedure:

Add an excess amount of Fanetizole to a vial containing a known volume of the selected

solvent. The excess solid should be clearly visible.

Securely cap the vials to prevent solvent evaporation.

Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitate for

a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

After the incubation period, visually inspect the vials to confirm the presence of undissolved

solid.

Centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes) to pellet the

undissolved solid.

Carefully withdraw an aliquot of the supernatant and filter it through a syringe filter into a

clean vial.

Dilute the filtered solution with a suitable solvent (usually the mobile phase of the HPLC

method) to a concentration within the linear range of the analytical method.

Analyze the diluted sample by a validated HPLC-UV method to determine the concentration

of Fanetizole.
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Calculate the solubility in mg/mL by accounting for the dilution factor.
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Workflow for Equilibrium Solubility Determination

Sample Preparation

Separation

Analysis

Add excess Fanetizole to solvent

Cap vials and place in shaker

Agitate at constant temperature

Centrifuge to pellet solid

Filter supernatant

Dilute filtered sample

Analyze by HPLC-UV

Calculate solubility
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Workflow for Forced Degradation Studies

Stress Conditions

Analysis

Fanetizole (API or Solution)

Acid Hydrolysis
(e.g., 0.1 M HCl)

Base Hydrolysis
(e.g., 0.1 M NaOH)

Oxidation
(e.g., 3% H₂O₂)

Thermal Stress
(e.g., 60°C)

Photolytic Stress
(ICH Q1B)

Analyze by Stability-Indicating
HPLC Method

Identify and Characterize
Degradation Products

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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